Cas no 1690514-36-3 (1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)-
• CAS No: 1690514-36-3
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• CID: 5295824
• Update Time: 2025-10-19

1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)-

• Inchi： 1S/C9H9BrN4/c10-8-12-9(11)13-14(8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,13)
• InChI Key： RBOIVFQGINSSFX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(Br)=NC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)-

Research Brief on 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)- (CAS: 1690514-36-3)

1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)- (CAS: 1690514-36-3) is a brominated triazole derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a bioactive scaffold. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The compound's structural features, including the bromine substitution and the benzyl group at the N1 position, contribute to its unique chemical properties and interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 1690514-36-3, with advancements in catalytic systems and green chemistry approaches. For instance, a 2023 study demonstrated a palladium-catalyzed coupling reaction that significantly improved the efficiency of its synthesis, reducing byproduct formation.

In terms of biological activity, 1H-1,2,4-Triazol-3-amine derivatives have shown promising results in inhibiting protein kinases involved in cancer progression. Specifically, 1690514-36-3 has been evaluated for its inhibitory effects on EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development. Additionally, its antimicrobial properties against resistant bacterial strains, such as MRSA, have been investigated, revealing moderate to strong activity.

Mechanistic studies have elucidated that the bromine atom enhances the compound's binding affinity to target proteins, while the benzyl group improves its pharmacokinetic properties, such as membrane permeability and metabolic stability. Computational docking studies further support these observations, identifying key interactions with active site residues of target enzymes. These insights are critical for structure-activity relationship (SAR) optimization in subsequent drug design efforts.

Despite its potential, challenges remain in the clinical translation of 1690514-36-3. Issues such as off-target effects and solubility need to be addressed through further derivatization and formulation studies. Recent preclinical evaluations have also highlighted the need for improved selectivity to minimize toxicity. Collaborative efforts between academia and industry are underway to explore these avenues, with several patents filed in the past year covering novel derivatives and delivery systems.

In conclusion, 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(phenylmethyl)- represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to refine its pharmacological profile and expand its applications beyond oncology and infectious diseases. The compound's unique chemical attributes and promising biological activities position it as a valuable candidate for future drug development pipelines.